Cas no 338751-88-5 (Heptane, 1-bromo-6,6-difluoro-)

• Product Name: Heptane, 1-bromo-6,6-difluoro-
• CAS No: 338751-88-5
• MF: C₇H₁₃BrF₂
• MW: 215.07892870903
• CID: 1460246
• PubChem ID: 10536617
• Update Time: 2025-08-04

Heptane, 1-bromo-6,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Heptane, 1-bromo-6,6-difluoro-
• 1-bromo-6,6-difluoroheptane
• 338751-88-5
• EN300-679138

• Inchi： 1S/C7H13BrF2/c1-7(9,10)5-3-2-4-6-8/h2-6H2,1H3
• InChI Key： WUGYHBZPRDFVPJ-UHFFFAOYSA-N
• SMILES： BrCCCCCC(C)(F)F

Computed Properties

• Exact Mass: 214.01689
• Monoisotopic Mass: 214.01687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Heptane, 1-bromo-6,6-difluoro-

Heptane, 1-bromo-6,6-difluoro-

CAS No 338751-88-5 is a unique chemical compound known as Heptane, 1-bromo-6,6-difluoro-. This compound is a brominated and fluorinated hydrocarbon, which has garnered attention in various fields due to its unique properties and potential applications. The molecule consists of a seven-carbon chain with a bromine atom attached to the first carbon and two fluorine atoms on the sixth carbon. This structure contributes to its distinct chemical behavior and reactivity.

The synthesis of Heptane, 1-bromo-6,6-difluoro- involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. Researchers have explored the use of electrophilic substitution reactions and fluorination methods to achieve the desired structure. These advancements have not only improved the production efficiency but also opened new avenues for its application in material science and pharmaceuticals.

In terms of physical properties, Heptane, 1-bromo-6,6-difluoro- exhibits a high boiling point due to the presence of bromine and fluorine atoms, which increase molecular weight and intermolecular forces. The compound is also known for its stability under various conditions, making it suitable for use in high-temperature applications. Recent research has highlighted its potential as a flame retardant additive in polymers, where its ability to suppress combustion has been extensively studied.

The chemical reactivity of CAS No 338751-88-5 is another area of interest. Bromine atoms are highly electronegative and can participate in nucleophilic substitution reactions, while fluorine atoms can act as electron-withdrawing groups, influencing the overall reactivity of the molecule. These properties make it a valuable intermediate in organic synthesis, particularly in the development of novel pharmaceutical compounds. For instance, recent studies have explored its role in synthesizing bioactive molecules with potential anti-inflammatory and anticancer properties.

In addition to its chemical applications, Heptane, 1-bromo-6,6-difluoro- has found use in analytical chemistry as a reference standard for chromatographic separations. Its distinct retention characteristics make it an ideal choice for calibrating gas chromatography systems. Furthermore, its ability to form stable derivatives has been leveraged in the development of sensors for detecting environmental pollutants.

The environmental impact of CAS No 338751-88-5 is another critical area of research. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Results indicate that while the compound is not inherently toxic at low concentrations, its persistence in certain environments necessitates careful handling and disposal practices.

In conclusion, Heptane, 1-bromo-6,6-difluoro-, with its unique structure and versatile properties, continues to be a subject of interest across multiple disciplines. From materials science to pharmacology, recent advancements in understanding its behavior have expanded its potential applications. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.